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Compound of Interest

Compound Name: Fmoc-Ala-OH-13C3,15N

Cat. No.: B12059352

An in-depth guide to the molecular weight of isotopically labeled Fmoc-Alanine, specifically
Fmoc-Ala-OH-13C3,15N, designed for researchers, scientists, and professionals in drug
development.

Core Data Summary

This section provides a comparative summary of the molecular properties of standard Fmoc-
Ala-OH and its isotopically labeled counterpart, Fmoc-Ala-OH-13C3,15N. The data is
presented to facilitate easy reference and comparison.

Fmoc-Ala-OH-13C3,15N

Property Fmoc-Ala-OH (Standard) .
(Isotopically Labeled)
Molecular Formula C1sH17NO4[1][2][3] [13C]3[*2C]15H17[*>N]O4
Average Molecular Weight (
311.33[1] Approx. 315.34
g/mol)
Monoisotopic Mass (Da) 311.1158 315.1229

Methodology for Molecular Weight Calculation

The determination of the molecular weight of an isotopically labeled compound requires a
precise calculation based on the atomic masses of the specific isotopes incorporated, rather
than the average atomic weights of the elements.
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Standard Fmoc-Ala-OH Monoisotopic Mass Calculation

The monoisotopic mass is calculated by summing the masses of the most abundant naturally
occurring isotopes of each element in the molecule.

e Formula: C1eH17NOa

 |sotopes and their masses:

o

Carbon (32C): 12.000000 Da

[¢]

Hydrogen (*H): 1.007825 Da

[¢]

Nitrogen (**N): 14.003074 Da

o

Oxygen (160): 15.994915 Da

o Calculation: (18 x 12.000000) + (17 x 1.007825) + (1 x 14.003074) + (4 x 15.994915) =
311.1158 Da

Fmoc-Ala-OH-13C3,15N Monoisotopic Mass Calculation

For the isotopically labeled molecule, the masses of three 12C atoms and one N atom are
replaced with the masses of three 13C atoms and one >N atom.

e Formula: [3C]3[*2C]15H17[**N]Oa4

» Isotopes and their masses:
o Carbon-13 (33C): 13.003355 Da
o Nitrogen-15 (*>N): 15.000109 Da

e Calculation: (15 x 12.000000) + (3 x 13.003355) + (17 x 1.007825) + (1 x 15.000109) + (4 x
15.994915) = 315.1229 Da

Logical Workflow for Molecular Weight Calculation
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The following diagram illustrates the logical steps involved in calculating the molecular weight
of the isotopically labeled compound.

Standard Fmoc-Ala-OH

Molecular Formula Standard Atomic Weights
C18H17NO4 (C,H,N,0)

Monoisotopic Mass Calculation
(Sum of most abundant isotopes)

Fmoc-Ala-OH-13C3,15N

Isotopic Labels
3x13C, 1x 15N

Standard Monoisotopic Mass

311.1158 Da

Isotope Atomic Masses
(13C, 15N)

Base Calculatign

__________________ Labeled Monoisotopic Mass Calculation
(Substitute isotope masses)

Labeled Monoisotopic Mass
315.1229 Da

Click to download full resolution via product page

Caption: Logical workflow for calculating the monoisotopic mass of an isotopically labeled
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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